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Compound of Interest

Compound Name: Philanthotoxin-433 (TFA)

Cat. No.: B12299571

Get Quote

Abstract & Molecule Profile

Philanthotoxin-433 (PhTX-433) is a potent, non-competitive antagonist of ionotropic glutamate
receptors (iGluRs) and nicotinic acetylcholine receptors (nAChRs).[1] Originally isolated from
the venom of the Egyptian digger wasp (Philanthus triangulum), the synthetic trifluoroacetate
(TFA) salt form is the industry standard for research due to its superior solubility and stability

compared to the free base.[1]

This guide provides a rigorous technical framework for the storage, reconstitution, and
experimental application of PhTX-433, specifically designed to mitigate common failure modes
such as hydrolytic degradation, cationic adsorption, and freeze-thaw instability.[1]

Physicochemical Identity
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Property Detail

Chemical Name Philanthotoxin-433 tris(trifluoroacetate) salt
Formula C23Ha1Ns0s[1][2][3][4][5] - 3(CFsCOOH)
Molecular Weight ~777.67 g/mol (Salt); 435.6 g/mol (Free Base)
Appearance White to off-white lyophilized powder
Solubility Water (=10 mg/mL); DMSO (=10 mg/mL)
Hygroscopicity High (Requires desiccation)

Net Charge (pH 7.4) Poly-cationic (Prone to surface adsorption)

Storage & Stability Protocols

The stability of PhTX-433 is dictated by its polyamine tail, which is susceptible to oxidation and
pH-dependent degradation.[1] The TFA salt form provides a slightly acidic environment upon
reconstitution, which naturally stabilizes the molecule.[1]

The "Cold Chain" Storage Logic

To ensure maximum potency over years, follow this tiered storage strategy:
» Tier 1: Lyophilized Powder (Long-Term)[1]
o Temp: -20°C.

o Condition: Desiccated.[1] The vial must be sealed with Parafilm to prevent moisture
ingress.[1]

o Shelf Life: >2 years if kept dry.[1]
e Tier 2: Concentrated Stock Solution (Medium-Term)
o Solvent: Sterile molecular biology grade water or DMSO.[1]

o Concentration: 5 mM — 10 mM.[1]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Philanthotoxin
https://www.researchgate.net/publication/239569200_Philanthotoxin-433_PhTX-433_a_non-competitive_glutamate_receptor_inhibitor
https://cdn.caymanchem.com/cdn/msds/42241m.pdf
https://www.researchgate.net/publication/231699387_Synthesis_and_Degradation_of_pH-Sensitive_Linear_Polyamidoamines
https://www.researchgate.net/publication/368465256_Evaluation_of_the_stability_of_polyamines_in_human_serum_at_different_storage_temperatures_using_capillary_electrophoresis_with_indirect_UV_detection
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Temp: -20°C.
o Format: Aliquoted (avoid freeze-thaw).

o Shelf Life: 3-6 months.

e Tier 3: Working Solution (Immediate Use)
o Solvent: ACSF, HEPES-buffered saline, or culture media.[1]
o Temp: 4°C or Room Temperature (RT).

o Shelf Life:<12 hours. Prepare fresh daily.

Visualizing the Handling Lifecycle

The following workflow illustrates the critical decision points to prevent degradation.

Click to download full resolution via product page

Figure 1: Optimal handling lifecycle for PhTX-433. Note the critical step of warming the powder
to room temperature before opening to prevent condensation, which causes hydrolysis.[1]

Reconstitution & Handling Protocols

Critical Hazard: Cationic Adsorption

PhTX-433 is a polyamine.[1][2][5] At physiological pH, it is positively charged and "sticky."[1] It
will adsorb avidly to:

» Glass surfaces (unless silanized).[1]
» Standard polystyrene plastics.[1]

e Perfusion tubing.[1]
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Mitigation Strategy:
o Labware: Use Polypropylene (PP) or low-protein-binding tubes (e.g., Eppendorf LoBind).[1]

o Glassware: If glass is necessary, it must be silanized (treated with dimethyldichlorosilane) to

mask negative surface charges.[1]

e Tubing: Use PTFE (Teflon) or chemically inert tubing for perfusion systems; minimize tubing

length to reduce dead volume and surface area.
Stock Solution Preparation (Protocol)
Goal: Create a 5 mM Stock Solution (1 mL).

o Equilibration: Remove the product vial from -20°C storage and place it in a desiccator at

room temperature for 30—60 minutes.

o Why? Opening a cold vial causes atmospheric moisture to condense inside, degrading the
salt.[1]

e Solvent Selection:

o Preferred: Sterile, deionized water (Milli-Q).[1] The TFA salt will dissolve readily and create

a slightly acidic, stable solution.[1]

o Alternative: Anhydrous DMSO.[1] Use if the compound will be used in assays sensitive to
hydrolysis, though water is generally sufficient for PhTX-433 salts.[1]

» Dissolution: Add the calculated volume of solvent (based on mass and MW ~777.67). Vortex

gently for 30 seconds.[1]
o Note: Do not sonicate unless absolutely necessary, as heat accelerates degradation.[1]

» Aliquoting: Immediately dispense into 10-50 pL aliquots using high-quality polypropylene
tubes.

o Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -20°C.
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Application Notes: Electrophysiology & Binding
Mechanism of Action

PhTX-433 is an open-channel blocker.[1] It requires the receptor pore to be open (agonist-
bound) to reach its binding site deep within the channel.[1]

o Target: High affinity for Ca?*-permeable AMPA receptors (GluR2-lacking) and NMDA
receptors.[1]

» Voltage Dependence: Block is voltage-dependent, typically relieved at positive potentials
(outward rectification).[1]

» Use-Dependence: The onset of block depends on agonist application frequency.[1]

o ———————————————————————————————

Experimental Conditions
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Figure 2: State-dependent binding mechanism. PhTX-433 is ineffective if applied solely during
the resting state; it requires receptor activation to access the pore.[1]

Protocol: Patch-Clamp Perfusion
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Obijective: Isolate Ca?*-permeable AMPA currents in neurons.[1]

Working Solution: Dilute the stock aliquot (e.g., 5 mM) to 1-10 pM in ACSF immediately
before the experiment.

o Tip: Keep the working solution on ice and shielded from direct light.[1]

o Baseline Recording: Establish a stable baseline of AMPA-mediated currents (e.g., evoked by
local glutamate puff or synaptic stimulation) at a holding potential of -60 mV to -80 mV.[1]

e Wash-in: Perfuse PhTX-433.

o Critical: Because PhTX is an open-channel blocker, you must repeatedly stimulate the
receptor (apply glutamate) during wash-in to facilitate block.[1] Passive perfusion without
stimulation will result in a very slow onset.[1]

o Measurement: Monitor the progressive reduction in peak amplitude.

» Rectification Index: To confirm the block is specific to Ca2*-permeable AMPARSs (or to
characterize the block), ramp voltage from -80 mV to +40 mV. PhTX-433 block is relieved at
positive potentials, resulting in a "J-shaped" I-V curve (inwardly rectifying).[1]

Safety & Troubleshooting
Safety Data

o Toxicity: PhTX-433 is a potent neurotoxin.[1]
o GHS Classification: Acute Toxicity, Oral (Category 3).[1]
o Signal Word: Danger.
o Hazard Statement: Toxic if swallowed (H301).[1]

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle powder in a fume hood or
biosafety cabinet to avoid inhalation.[1]

Troubleshooting Guide
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Issue

Probable Cause

Corrective Action

Precipitation in Stock

Concentration too high (>10
mM) or old buffer.[1]

Warm to 37°C briefly.[1] If
persistent, remake stock.[1]
Ensure water is pH

neutral/acidic.[1]

Loss of Potency

Adsorption to tubing/plastic.[1]

Switch to low-bind tubes. Pre-
wash perfusion lines with BSA
(0.1%) if compatible, or use

silanized glass.[1]

Slow Onset of Block

Lack of channel opening.

Increase frequency of agonist
application during wash-in
(Use-dependence).[1]

Variable Results

Freeze-thaw degradation.[1]

Discard aliquots after one use.

Do not refreeze.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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